![molecular formula C25H15Br B071387 2-Bromo-9,9'-spirobi[fluorene] CAS No. 171408-76-7](/img/structure/B71387.png)
2-Bromo-9,9'-spirobi[fluorene]
Overview
Description
2-Bromo-9,9’-spirobi[fluorene] is a derivative of 9,9’-spirobifluorene . It is a useful blue light emitting material used in the organic light emitting diodes (OLEDs) and possesses high photoluminescence efficiency and good chemical stability .
Synthesis Analysis
The synthesis of 2-bromo-spirofluorene involves dissolving 2-bromo-9-hydroxy-9-(2-biphenyl)fluorene (2g) in 25 mL acetic acid (15 mol/L) containing hydrochloric acid (12 mol/L). This mixture is refluxed for about 2 hours to separate out a white solid, which is then recrystallized with ethanol to produce white crystals of 2-bromo-spirofluorene (1.2 g, yield 63%) .Molecular Structure Analysis
The molecular formula of 2-Bromo-9,9’-spirobi[fluorene] is C25H15Br . The InChI code is 1S/C25H15Br/c26-16-13-14-20-19-9-3-6-12-23(19)25(24(20)15-16)21-10-4-1-7-17(21)18-8-2-5-11-22(18)25/h1-15H .Chemical Reactions Analysis
The chemical reaction involved in the synthesis of 2-bromo-spirofluorene has been described in the Synthesis Analysis section above .Physical And Chemical Properties Analysis
The molecular weight of 2-Bromo-9,9’-spirobi[fluorene] is 395.3 g/mol . It has a density of 1.5±0.1 g/cm^3, a boiling point of 517.2±29.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.3 mmHg at 25°C . The compound has a molar refractivity of 109.1±0.4 cm^3 .Scientific Research Applications
Organic Light Emitting Diodes (OLEDs)
“2-Bromo-9,9’-spirobi[fluorene]” is a useful blue light emitting material used in the organic light emitting diodes (OLEDs). It possesses high photoluminescence efficiency and good chemical stability .
Electroluminescent Devices
Spirobifluorene derivatives, like “2-Bromo-9,9’-spirobi[fluorene]”, are used as blue-emitting materials in electroluminescent devices . The spirobifluorene linkage in the molecule helps in decreasing the crystallization tendency and also increases the color stability by preventing the formation of aggregates or excimers .
Pharmaceutical Intermediates
“2-Bromo-9,9’-spirobi[fluorene]” can be used as a pharmaceutical intermediate . It can be used in the synthesis of various pharmaceutical compounds.
Organic Semiconductor Building Blocks
“2-Bromo-9,9’-spirobi[fluorene]” is used as a building block in the synthesis of organic semiconductors . Organic semiconductors have applications in various electronic devices like transistors, solar cells, and integrated circuits.
Optoelectronic Materials
“2-Bromo-9,9’-spirobi[fluorene]” is an important intermediate in the synthesis of optoelectronic materials . These materials have applications in devices that operate on the interaction of light with matter.
Chemical Research
Due to its unique structure and properties, “2-Bromo-9,9’-spirobi[fluorene]” is used in chemical research for the development of new materials and understanding their properties .
Safety And Hazards
The safety information for 2-Bromo-9,9’-spirobi[fluorene] indicates that it should be stored sealed in a dry room at normal temperature . It has a GHS07 pictogram, a signal word of “Warning”, and hazard statement H302 . Precautionary statements include P280-P305+P351+P338 . Contact with skin and eyes should be avoided, as well as the formation of dust and aerosols .
properties
IUPAC Name |
2-bromo-9,9'-spirobi[fluorene] | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H15Br/c26-16-13-14-20-19-9-3-6-12-23(19)25(24(20)15-16)21-10-4-1-7-17(21)18-8-2-5-11-22(18)25/h1-15H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONCCVJKFWKAZAE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C24C5=CC=CC=C5C6=CC=CC=C46)C=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H15Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70571010 | |
Record name | 2-Bromo-9,9'-spirobi[fluorene] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70571010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
395.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-9,9'-spirobi[fluorene] | |
CAS RN |
171408-76-7 | |
Record name | 2-Bromo-9,9′-spirobi[9H-fluorene] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=171408-76-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Bromo-9,9'-spirobi[fluorene] | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70571010 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromospiro-9,9'-bifluorene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.119.202 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.